molecular formula C19H13ClO4S B290479 4-Benzoylphenyl 4-chlorobenzenesulfonate

4-Benzoylphenyl 4-chlorobenzenesulfonate

Cat. No.: B290479
M. Wt: 372.8 g/mol
InChI Key: JHWGWFYREQTXAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzoylphenyl 4-chlorobenzenesulfonate is an aryl sulfonate ester characterized by a benzoylphenyl group attached to a 4-chlorobenzenesulfonate moiety. Its molecular structure combines electron-withdrawing substituents (chlorine and benzoyl groups), which influence its reactivity and stability.

Properties

Molecular Formula

C19H13ClO4S

Molecular Weight

372.8 g/mol

IUPAC Name

(4-benzoylphenyl) 4-chlorobenzenesulfonate

InChI

InChI=1S/C19H13ClO4S/c20-16-8-12-18(13-9-16)25(22,23)24-17-10-6-15(7-11-17)19(21)14-4-2-1-3-5-14/h1-13H

InChI Key

JHWGWFYREQTXAW-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Reactivity Comparison

Compound Molecular Weight (g/mol) Key Substituents Reactivity Profile Primary Applications
4-Benzoylphenyl 4-chlorobenzenesulfonate ~352.8 (estimated) Benzoyl, Cl Moderate leaving group Aryne precursors, synthetic intermediates
Phenyl 4-chlorobenzenesulfonate 268.73 Cl Less efficient leaving group Side product in aryne synthesis
4-Methylbenzenesulfonate 172.20 CH₃ Good leaving group Nucleophilic substitutions
4,4'-Dichlorodiphenyl Sulfone 287.15 Cl, SO₂ Non-reactive Polymer synthesis

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